3-(quinolin-8-ylsulfonylamino)propanoic Acid
Overview
Description
3-(quinolin-8-ylsulfonylamino)propanoic Acid is a biochemical compound used for proteomics research . It has a molecular weight of 265.29 and a molecular formula of C12H11NO4S .
Synthesis Analysis
The synthesis of similar compounds has been studied extensively. For instance, the synthesis of propionic acid in Propionibacterium acidipropionici has been improved by enhancing acid tolerance via genome shuffling . Another study engineered Escherichia coli with acrylate pathway genes from Clostridium propionicum for the conversion of d-lactic acid to propionic acid .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, the hydrolysis reactions of anhydride have been used as important model reactions for thermal hazard study . Another study presented an experiment where students synthesized a MnO2/Al2O3 catalyst, which was then used in the catalytic reaction—the propionic acid ketonization leading to 3-pentanone .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For instance, the crystalline proton transfer compounds derived from quinolin-8-ol and organic acids were prepared and characterized by X-ray diffraction analysis, IR, mp, and elemental analysis .Mechanism of Action
Safety and Hazards
Future Directions
Research on similar compounds suggests potential future directions. For instance, indole-3-propionic acid (IPA), a gut microbiota-derived metabolite of tryptophan, has been found to have a positive impact on a cellular level, by preventing oxidative stress injury, lipoperoxidation and inhibiting synthesis of proinflammatory cytokines . This suggests that 3-(quinolin-8-ylsulfonylamino)propanoic Acid and similar compounds could have potential applications in health and disease management.
properties
IUPAC Name |
3-(quinolin-8-ylsulfonylamino)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c15-11(16)6-8-14-19(17,18)10-5-1-3-9-4-2-7-13-12(9)10/h1-5,7,14H,6,8H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFMGWXVYMBAAQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)S(=O)(=O)NCCC(=O)O)N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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